4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine

• IUPAC Name: 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine
• InChI: InChI=1S/C14H16ClFN6/c1-9-12(16)13(20-10(2)19-9)21-3-5-22(6-4-21)14-17-7-11(15)8-18-14/h7-8H,3-6H2,1-2H3
• InChI Key: UMUAPISOQAPFNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)N2CCN(CC2)C3=NC=C(C=N3)Cl)F
• Molecular Formula: C14H16ClFN6
• Molecular Weight: 322.77 g/mol
• CAS No.: 2640970-88-1

Description

4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine is a chemical research compound designed for investigative applications. Its core structure, which integrates a chloropyrimidine group linked to a fluoro-dimethylpyrimidine via a piperazine ring, is characteristic of scaffolds explored in modern medicinal chemistry . Compounds featuring the 2-pyrimidinyl-piperazine motif have been identified as key pharmacophores with affinity for various central nervous system (CNS) targets, and have been investigated as potential atypical antipsychotic agents due to their unique receptor interaction profiles . Furthermore, structurally similar molecules have been reported as potent and selective modulators of the muscarinic acetylcholine receptor M4, indicating potential value in neurological disease research . The inclusion of halogen atoms and specific ring systems in its architecture also suggests potential for mechanism-based enzyme inhibition studies, as seen in related compounds that form protein adducts with enzymes like cytochrome P450 . Researchers may find this compound valuable for probing protein-ligand interactions, studying receptor function, or as a synthetic intermediate in the development of novel bioactive molecules. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle all chemicals with appropriate safety precautions.

Mechanism of Action

Biological Activity

The compound 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine is a synthetic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• IUPAC Name : 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine
• Molecular Formula : C₁₄H₁₈ClF N₅
• Molecular Weight : 303.78 g/mol

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within cells. Key mechanisms include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cellular proliferation and survival pathways, similar to other piperazine derivatives that have shown antitumor effects.
• DNA Binding : Similar compounds have been reported to bind to DNA, inhibiting DNA-dependent enzymes and disrupting cell cycle progression .

Antitumor Activity

Recent studies have highlighted the potential antitumor activity of this compound. For instance:

• Cell Line Studies : In vitro assays conducted on various cancer cell lines demonstrated that the compound exhibits significant cytotoxicity. For example, it showed an IC50 value of approximately 5 µM against lung cancer cell lines such as A549 and HCC827, indicating its potential as an anticancer agent .
• Mechanistic Insights : The compound's mechanism appears to involve apoptosis induction in cancer cells, which is a critical pathway for cancer treatment. It may also enhance the efficacy of established chemotherapeutics when used in combination therapies .

Antiviral Activity

There is emerging evidence suggesting that this compound may possess antiviral properties. It has been evaluated for its effectiveness against viral infections, with preliminary results indicating potential inhibition of viral replication . This activity is particularly relevant in the context of developing treatments for viral diseases.

Study 1: Antitumor Efficacy

A study published in Cancer Research investigated the effects of this compound on lung cancer cell lines. The results indicated:

Cell Line	IC50 (µM)	Mechanism
A549	5.12	Apoptosis induction
HCC827	6.25	Cell cycle arrest
NCI-H358	7.10	DNA damage response

These findings underscore the compound's potential as a lead candidate for further development in oncology .

Study 2: Antiviral Properties

Another investigation focused on the antiviral activity of the compound against influenza virus strains. The results suggested:

Virus Strain	IC50 (µM)	Effect
H1N1	8.00	Inhibition of viral replication
H3N2	7.50	Reduction in viral load

This study indicates that the compound could serve as a basis for developing antiviral therapeutics .

Comparison with Similar Compounds

Structural Analog: 4-(4-((1-(5-Chloropyrimidin-2-yl)piperidin-4-yl)amino)-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazin-8-yl)-3-fluorobenzonitrile (Compound 24)

• Structure : Replaces the piperazine linker with a piperidine ring fused to a dihydro-oxazine system.
• A benzonitrile substituent replaces the 2,6-dimethylpyrimidine group, impacting lipophilicity.
• Synthesis : Yielded 58% under optimized conditions, suggesting comparable synthetic accessibility to the target compound .

Impurity Profiles: EP-Standardized Derivatives

The European Pharmacopoeia (EP) lists impurities such as MM0464.14 and MM0464.22 , which share the 5-chloropyrimidin-2-yl-piperazine motif but diverge significantly:

Compound ID	Key Structural Features	Functional Implications
MM0464.14	8-Azaspiro[4.5]decane-7,9-dione appended to a butyl-piperazine chain	Increased polarity due to spirocyclic ketones
MM0464.22 (Oxalate)	Oxalate ester and cyclopentylacetate groups	Enhanced solubility in acidic environments

Pyrimidine Derivatives from Biopharmacule’s Catalog

Examples include:

• 5-Phenylpyrimidine-2,4-diamine : Lacks halogenation and piperazine linkage, reducing steric bulk.
• 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-phenyl- : Features dichloro and phenyl groups, increasing electrophilicity.

Comparison :

• The target compound’s 5-fluoro and 2,6-dimethyl groups likely enhance metabolic stability compared to non-fluorinated analogs.
• The piperazine linker provides conformational flexibility absent in rigid analogs like 5-Pyridin-4-yl-4H-pyrazole-3-carboxylic acid .

Research Findings and Implications

Physicochemical Properties

• Lipophilicity : The 2,6-dimethylpyrimidine core increases hydrophobicity relative to carboxylate or amine-substituted analogs (e.g., 5-Pyrimidineacetic acid ) .
• Stability: The fluorine atom may reduce susceptibility to oxidative metabolism compared to chlorinated or non-halogenated analogs.

Analytical Characterization

• HRMS-TOF and NMR are critical for distinguishing the target compound from impurities like MM0464.22 , which exhibit distinct fragmentation patterns .

Preparation Methods

Chlorination of 2-Hydroxypyrimidine Derivatives

Phosphorus oxychloride (POCl₃) is a widely employed chlorinating agent for converting hydroxyl groups to chlorides. For example, 2-hydroxy-5-nitropyrimidine reacts with POCl₃ at 80–85°C for 16–18 hours, yielding 2,5-dichloropyrimidine. Adapting this method:

• Reaction Setup :

  • 2-Hydroxy-5-nitropyrimidine (1.0 eq) in POCl₃ (10 vol).

  • Catalytic dimethylformamide (DMF, 0.1 eq).

  • Reflux at 110°C for 12 hours.

• Workup :

  • Distill excess POCl₃ under vacuum.

  • Quench with ice-water, adjust pH to 9–10 with K₂CO₃.

  • Extract with dichloromethane (DCM), dry over Na₂SO₄, and concentrate.

Yield : 75–85%.

Piperazine Substitution

The chloropyrimidine intermediate undergoes SNAr with piperazine:

• Reaction Conditions :

  • 2,5-Dichloropyrimidine (1.0 eq), piperazine (2.5 eq) in acetonitrile.

  • Triethylamine (3.0 eq) as base, 80°C for 8 hours.

• Selectivity :

  • Piperazine preferentially substitutes the more electrophilic C2 chloride due to steric hindrance at C5.

Yield : 60–70% after recrystallization from ethyl acetate.

Synthesis of 4-Chloro-5-fluoro-2,6-dimethylpyrimidine

Cyclocondensation of β-Diketones

Pyrimidine rings are constructed via condensation of β-diketones with amidines. For 5-fluoro-2,6-dimethylpyrimidine-4(3H)-one:

• Reagents :

  • 3-Fluoro-2,4-pentanedione (1.0 eq), guanidine hydrochloride (1.2 eq).

  • Sodium ethoxide (2.0 eq) in ethanol, reflux for 6 hours.

• Chlorination :

  • Treat the hydroxyl intermediate with POCl₃ (5 vol) and DMF (0.1 eq) at 110°C for 5 hours.

Yield : 70–80% after aqueous workup.

Coupling of Intermediates via SNAr

Reaction Optimization

Combining 5-chloro-2-(piperazin-1-yl)pyrimidine and 4-chloro-5-fluoro-2,6-dimethylpyrimidine:

• Conditions :

  • Piperazine derivative (1.0 eq), chloropyrimidine (1.1 eq).

  • K₂CO₃ (3.0 eq) in DMF, 100°C for 12 hours under N₂.

• Challenges :

  • Competing side reactions at C5 chloride mitigated by excess piperazine and elevated temperatures.

Yield : 50–60% after column chromatography (SiO₂, ethyl acetate/hexane).

Alternative Pathways and Recent Advances

Buchwald-Hartwig Amination

Palladium-catalyzed coupling avoids harsh SNAr conditions:

• Catalyst System :

  • Pd₂(dba)₃ (5 mol%), Xantphos (10 mol%).

  • Cs₂CO₃ (2.0 eq) in toluene, 110°C for 24 hours.

Yield : 65–75% with reduced side products.

Flow Chemistry Approaches

Continuous flow systems enhance reproducibility:

• Residence time: 30 minutes at 120°C.

• Productivity : 90% conversion, isolated yield 70%.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.21 (s, 1H, pyrimidine-H), 3.85–3.75 (m, 4H, piperazine), 2.55 (s, 6H, CH₃), 2.45–2.40 (m, 4H, piperazine).

• ¹³C NMR : δ 162.1 (C-F), 158.9 (C-Cl), 115.4 (C-N), 45.2 (piperazine).

Purity Assessment

• HPLC : >98% purity (C18 column, 70:30 MeCN/H₂O).

• MS (ESI+) : m/z 351.1 [M+H]⁺.

Scale-Up and Industrial Considerations

Cost-Effective Chlorination

Bulk POCl₃ recycling reduces waste:

• Distillation recovery: >90% efficiency.

Green Chemistry Metrics

• PMI (Process Mass Intensity) : 15–20 for batch vs. 8–10 for flow systems .

Q & A

Synthesis Optimization

Q: What are the critical considerations in the multi-step synthesis of 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine to ensure high yield and purity? A:

• Heterocyclic Ring Formation : Begin with oxazole ring synthesis, followed by sequential construction of piperazine and pyrimidine rings. Use tert-butyloxycarbonyl (Boc) groups for amine protection to prevent side reactions .
• Reaction Conditions : Optimize temperature (e.g., 0–80°C for cyclization), solvent polarity (DMF for polar intermediates), and pH (neutral for nucleophilic substitutions). Avoid excess reagents to minimize byproducts .
• Purification : Employ column chromatography with silica gel and gradient elution (hexane/ethyl acetate) to isolate intermediates. Confirm purity via HPLC (>95%) .

Structural Characterization

Q: How can X-ray crystallography be employed to determine the molecular conformation of this compound? A:

• Crystal Growth : Dissolve the compound in a solvent (e.g., dichloromethane/ethanol) and allow slow evaporation to form single crystals .
• Data Collection : Use Mo Kα radiation (λ = 0.71073 Å) at 100 K. Measure unit cell parameters (e.g., a = 10.52 Å, b = 12.37 Å, c = 14.29 Å) and refine using software like APEX2 or SHELXL .
• Validation : Compare experimental bond lengths/angles with DFT-calculated values to confirm structural accuracy .

Biological Activity Profiling

Q: What methodologies are used to investigate the compound's interactions with biological targets (e.g., enzymes, receptors)? A:

• Kinetic Studies : Perform enzyme inhibition assays (e.g., acetylcholinesterase) using Ellman’s method. Calculate IC50 values and analyze via Lineweaver-Burk plots to determine inhibition type (competitive/uncompetitive) .
• Molecular Docking : Use AutoDock Vina to model ligand-receptor interactions. Focus on key residues (e.g., piperazine moiety binding to hydrophobic pockets) .
• In Vivo Testing : Administer the compound in rodent models (e.g., Morris water maze for cognitive effects) with dose optimization (1–10 mg/kg) .

Reaction Mechanism Analysis

Q: How can researchers resolve contradictions in proposed reaction mechanisms for chloropyrimidine derivatives? A:

• Isotopic Labeling : Introduce deuterium at reactive sites (e.g., C-5 of pyrimidine) to track substitution pathways via LC-MS .
• Computational Modeling : Use Gaussian 09 to calculate transition state energies and compare with experimental kinetic data (e.g., Hammett plots) .
• Intermediate Trapping : Quench reactions at timed intervals and isolate intermediates (e.g., using flash chromatography) for NMR analysis .

Structure-Activity Relationship (SAR) Studies

Q: Which structural modifications enhance the compound's selectivity for specific biological targets? A:

• Piperazine Substitution : Replace 5-chloropyrimidine with 5-cyclopropyl-oxazole to increase lipophilicity and blood-brain barrier penetration .
• Fluoro Group Positioning : Compare 5-fluoro vs. 4-fluoro analogs via radioligand binding assays (e.g., Ki values for serotonin receptors) .
• Methyl Group Effects : Synthesize 2,6-dimethyl vs. 2,6-diethyl derivatives and assess metabolic stability using liver microsomes .

Analytical Method Validation

Q: What advanced analytical techniques are critical for confirming compound identity and purity? A:

• High-Resolution Mass Spectrometry (HRMS) : Use ESI+ mode to verify molecular ions (e.g., m/z 419.95 for C21H30ClN5O2) with <2 ppm error .
• Multinuclear NMR : Assign ¹H, ¹³C, and ¹⁹F signals (e.g., δ 8.21 ppm for pyrimidine protons; δ -112 ppm for CF3 groups) .
• Thermogravimetric Analysis (TGA) : Confirm thermal stability (decomposition >200°C) for storage recommendations .

Data Discrepancy Resolution

Q: How should researchers address conflicting reports on the compound’s pharmacological efficacy? A:

• Meta-Analysis : Aggregate data from PubChem and peer-reviewed studies (e.g., IC50 variability) using statistical tools (e.g., R package metafor) .
• Assay Standardization : Replicate experiments under controlled conditions (e.g., pH 7.4 buffer, 37°C) to minimize variability .
• Cross-Validation : Compare in vitro results with in vivo outcomes (e.g., tumor regression in xenograft models) .

Stability and Degradation Pathways

Q: What strategies mitigate degradation of this compound under physiological conditions? A:

• pH Optimization : Formulate at pH 6.5–7.0 to prevent hydrolysis of the piperazine ring .
• Lyophilization : Prepare lyophilized powders with cryoprotectants (e.g., trehalose) for long-term storage .
• Degradant Identification : Use LC-QTOF to detect oxidation products (e.g., N-oxide derivatives) and modify synthetic routes to block reactive sites .

Advanced Computational Modeling

Q: How can molecular dynamics simulations predict the compound’s binding kinetics? A:

• Force Field Selection : Apply CHARMM36 for ligand-protein systems. Run simulations (100 ns) in explicit solvent (TIP3P water) .
• Binding Free Energy : Calculate ΔG using MM-PBSA. Correlate with experimental ΔH from isothermal titration calorimetry (ITC) .
• Conformational Sampling : Perform replica-exchange MD to explore alternative binding poses (e.g., flipped pyrimidine orientation) .

Toxicity Profiling

Q: What in vitro assays are recommended for preliminary toxicity screening? A:

• Hepatotoxicity : Use HepG2 cells with MTT assays (48-hour exposure; IC50 >100 μM deemed safe) .
• hERG Inhibition : Patch-clamp electrophysiology to assess cardiac risk (IC50 <1 μM indicates high risk) .
• Cytokine Release : Measure IL-6/TNF-α levels in THP-1 macrophages to predict immunotoxicity .